Cas no 1779578-25-4 (2-amino-3-(2,3-dihydro-1H-inden-4-yl)propanoic acid)

• Product Name: 2-amino-3-(2,3-dihydro-1H-inden-4-yl)propanoic acid
• CAS No: 1779578-25-4
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 5977437
• PubChem ID: 13406794
• Update Time: 2025-06-08

2-amino-3-(2,3-dihydro-1H-inden-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(2,3-dihydro-1H-inden-4-yl)propanoic acid
• EN300-1865793
• 1779578-25-4

• Inchi： 1S/C12H15NO2/c13-11(12(14)15)7-9-5-1-3-8-4-2-6-10(8)9/h1,3,5,11H,2,4,6-7,13H2,(H,14,15)
• InChI Key： NNPQNWYOZJCUBM-UHFFFAOYSA-N
• SMILES： OC(C(CC1=CC=CC2CCCC=21)N)=O

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-3-(2,3-dihydro-1H-inden-4-yl)propanoic acid

2-Amino-3-(2,3-dihydro-1H-inden-4-yl)propanoic Acid (CAS No. 1779578-25-4): An Emerging Compound in Medicinal Chemistry

2-Amino-3-(2,3-dihydro-1H-inden-4-yl)propanoic acid (CAS No. 1779578-25-4) is a promising compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This amino acid derivative, characterized by its unique indanone ring structure, has shown potential in various therapeutic applications, particularly in the areas of neurodegenerative diseases and cancer. This article delves into the chemical properties, biological activities, and recent advancements in the study of this compound.

Chemical Structure and Properties

2-Amino-3-(2,3-dihydro-1H-inden-4-yl)propanoic acid is a chiral molecule with a molecular formula of C₁₁H₁₃NO₂. The compound features an indanone ring fused to an amino acid backbone, which imparts it with unique structural and functional properties. The presence of the indanone ring provides rigidity and specific conformational flexibility, making it an attractive scaffold for drug design. The amino acid moiety, on the other hand, allows for potential interactions with biological targets such as enzymes and receptors.

The compound is typically synthesized through a multi-step process involving the coupling of an appropriate indanone derivative with an amino acid precursor. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of 2-amino-3-(2,3-dihydro-1H-inden-4-yl)propanoic acid, making it more accessible for both academic and industrial research.

Biological Activities and Therapeutic Potential

The biological activities of 2-amino-3-(2,3-dihydro-1H-inden-4-yl)propanoic acid have been extensively studied in recent years. One of the key areas of interest is its potential as a neuroprotective agent. Research has shown that this compound can effectively inhibit the aggregation of amyloid-beta peptides, which are implicated in the pathogenesis of Alzheimer's disease. Additionally, it has demonstrated neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells.

In the context of cancer research, 2-amino-3-(2,3-dihydro-1H-inden-4-yl)propanoic acid has been found to exhibit antiproliferative activity against various cancer cell lines. Studies have indicated that it can induce apoptosis and cell cycle arrest in cancer cells, while showing minimal toxicity to normal cells. These findings suggest that this compound could be a valuable lead for the development of novel anticancer drugs.

Clinical Trials and Future Directions

The promising preclinical results of 2-amino-3-(2,3-dihydro-1H-inden-4-yl)propanoic acid have paved the way for further clinical investigation. Several Phase I clinical trials are currently underway to evaluate its safety and efficacy in human subjects. Early results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

In addition to its direct therapeutic applications, 2-amino-3-(2,3-dihydro-1H-inden-4-yl)propanoic acid is also being explored as a tool for understanding disease mechanisms at a molecular level. Its ability to modulate specific biological pathways makes it a valuable probe for studying protein-protein interactions and signaling cascades involved in various diseases.

Conclusion

2-Amino-3-(2,3-dihydro-1H-inden-4-yl)propanoic acid (CAS No. 1779578-25-4) represents a promising candidate in the field of medicinal chemistry due to its unique chemical structure and diverse biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic applications. As more data from clinical trials become available, it is anticipated that this compound will play a significant role in advancing our understanding and treatment of various diseases.